4-(3-hydroxy-3-methylbutyl)-N-[1-(3-isopropyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide

• IUPAC Name: 4-(3-hydroxy-3-methylbutyl)-N-[1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C19H27N3O3/c1-12(2)16-21-18(25-22-16)13(3)20-17(23)15-8-6-14(7-9-15)10-11-19(4,5)24/h6-9,12-13,24H,10-11H2,1-5H3,(H,20,23)
• InChI Key: HFPAZOBIMSAMNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C(C)NC(=O)C2=CC=C(C=C2)CCC(C)(C)O
• Molecular Formula: C19H27N3O3
• Molecular Weight: 345.4 g/mol

Description

4-(3-hydroxy-3-methylbutyl)-N-[1-(3-isopropyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C19H27N3O3 and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.20524173 g/mol and the complexity rating of the compound is 434. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Heterocyclic Chemistry and Compound Synthesis

Research on heterocycles such as 1,2,4-oxadiazoles has shown that these compounds can be synthesized through reactions involving N-benzoylthioamides, which react with hydrazines and hydroxylamine to form various heterocycles, indicating a route for synthesizing complex compounds including oxadiazole derivatives (Whitfield & Papadopoulos, 1981).

Anticancer Applications

Compounds featuring 1,3,4-oxadiazole and benzamide groups have been explored for their anticancer properties. A study on substituted N-benzamides demonstrated moderate to excellent anticancer activity against various cancer cell lines, highlighting the therapeutic potential of such derivatives (Ravinaik et al., 2021).

Material Science Applications

In the realm of materials science, aromatic polyamides containing oxadiazole units have been synthesized, showing good thermal stability and the ability to be cast into thin, flexible films. This suggests applications in creating materials with specific desired properties (Sava et al., 2003).

Methodological Advances

The development of novel synthetic methods for creating oxadiazole-containing compounds, such as through solid-phase synthesis, provides a foundation for the efficient production of these and related chemicals for research and industrial applications (Quan & Kurth, 2004).